Cas no 2763778-99-8 (Ethyl 1-bromo-4-methylidenecyclohexane-1-carboxylate)

• Product Name: Ethyl 1-bromo-4-methylidenecyclohexane-1-carboxylate
• CAS No: 2763778-99-8
• MF: C₁₀H₁₅BrO₂
• MW: 247.128902673721
• CID: 5560448
• PubChem ID: 165996873
• Update Time: 2025-06-27

Ethyl 1-bromo-4-methylidenecyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-bromo-4-methylidenecyclohexane-1-carboxylate
• EN300-37362253
• 2763778-99-8
• Ethyl 1-bromo-4-methylidenecyclohexane-1-carboxylate

• Inchi： 1S/C10H15BrO2/c1-3-13-9(12)10(11)6-4-8(2)5-7-10/h2-7H2,1H3
• InChI Key： IZXOWSTYNLVEBR-UHFFFAOYSA-N
• SMILES： BrC1(C(=O)OCC)CCC(=C)CC1

Computed Properties

• Exact Mass: 246.02554g/mol
• Monoisotopic Mass: 246.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethyl 1-bromo-4-methylidenecyclohexane-1-carboxylate

Comprehensive Overview of Ethyl 1-bromo-4-methylidenecyclohexane-1-carboxylate (CAS No. 2763778-99-8)

Ethyl 1-bromo-4-methylidenecyclohexane-1-carboxylate (CAS No. 2763778-99-8) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique brominated cyclohexane structure and ethyl carboxylate functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula, C₁₀H₁₅BrO₂, highlights its potential for diverse chemical transformations, making it a valuable asset in modern laboratory applications.

The growing interest in Ethyl 1-bromo-4-methylidenecyclohexane-1-carboxylate is partly driven by its role in the development of novel bioactive compounds and small-molecule therapeutics. Researchers are increasingly exploring its utility in catalyzed cross-coupling reactions, a hot topic in organic synthesis due to its efficiency in forming carbon-carbon bonds. This aligns with current trends in green chemistry, where minimizing waste and optimizing reaction conditions are paramount. The compound’s methylidene group further enhances its reactivity, enabling selective modifications that are crucial for drug discovery pipelines.

From an industrial perspective, CAS No. 2763778-99-8 is often discussed in the context of high-value chemical intermediates. Its applications extend to agrochemicals and materials science, where its structural motifs are leveraged to design functional polymers and crop protection agents. Recent advancements in flow chemistry have also highlighted the compound’s compatibility with continuous manufacturing processes, a key focus area for improving scalability and cost-efficiency in chemical production.

One of the most frequently searched questions related to this compound revolves around its synthetic pathways and purification methods. Laboratories often seek optimized protocols for its preparation, particularly those involving palladium-catalyzed reactions or microwave-assisted synthesis. Additionally, its stability under various storage conditions is a common concern, as improper handling can impact yield and purity. These practical considerations underscore the need for detailed technical documentation, which is increasingly shared through open-access platforms to foster collaboration.

The environmental and safety profile of Ethyl 1-bromo-4-methylidenecyclohexane-1-carboxylate is another area of interest. While not classified as hazardous under standard regulations, its handling requires adherence to good laboratory practices (GLP). This aligns with broader industry shifts toward sustainable chemistry, where the demand for eco-friendly reagents and biodegradable intermediates is rising. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure its quality, reflecting the compound’s importance in high-precision applications.

In summary, Ethyl 1-bromo-4-methylidenecyclohexane-1-carboxylate (CAS No. 2763778-99-8) represents a critical building block in contemporary chemical research. Its multifaceted applications—from pharmaceutical development to advanced material synthesis—highlight its relevance in addressing both scientific and industrial challenges. As innovation in synthetic methodologies continues to evolve, this compound is poised to remain at the forefront of cutting-edge discoveries.